Cas no 1000536-33-3 (Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate)
1000536-33-3 structure
Product Name:Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate
CAS No:1000536-33-3
MF:C13H18O3
MW:222.280224323273
MDL:MFCD09926736
CID:1124808
PubChem ID:45257528
Update Time:2025-04-20
Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Hydroxyethyl)-alpha,alpha-diMethylphenyl-acetic acid Methyl ester
- 2-Methyl-2-{4-[2-(toluene-4-sulfonyloxy)-ethyl] -phenyl}-propionic acid Methylester
- METHYL 2-(4-(2-HYDROXYETHYL)PHENYL)-2-METHYLPROPANOATE
- methyl 2-[4-(2-hydroxyethyl)phenyl]-2-methylpropanoate
- AMBZ0401
- AM85433
- X6542
- 2-[4-(2-hydroxy-ethyl)-phenyl]-2-methyl-propionic acid methylester
- SCHEMBL3656294
- DB-101214
- MHPPJDQIHMPUHJ-UHFFFAOYSA-N
- 1000536-33-3
- AC-29250
- A897646
- Benzeneacetic acid, 4-(2-hydroxyethyl)-alpha,alpha-dimethyl-, methyl ester
- Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate
-
- MDL: MFCD09926736
- Inchi: 1S/C13H18O3/c1-13(2,12(15)16-3)11-6-4-10(5-7-11)8-9-14/h4-7,14H,8-9H2,1-3H3
- InChI Key: MHPPJDQIHMPUHJ-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)C1C=CC(CCO)=CC=1)=O
Computed Properties
- Exact Mass: 222.125594g/mol
- Monoisotopic Mass: 222.125594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 222.28g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5
Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D297492-1g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 1g |
$980 | 2024-08-03 | |
| eNovation Chemicals LLC | D297492-2g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 2g |
$1360 | 2024-08-03 | |
| eNovation Chemicals LLC | D297492-5g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 5g |
$2450 | 2024-08-03 | |
| eNovation Chemicals LLC | D297492-45g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 45g |
$5850 | 2024-08-03 | |
| eNovation Chemicals LLC | D297492-1g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 1g |
$980 | 2025-03-01 | |
| eNovation Chemicals LLC | D297492-2g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 2g |
$1360 | 2025-03-01 | |
| eNovation Chemicals LLC | D297492-5g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 5g |
$2450 | 2025-03-01 | |
| eNovation Chemicals LLC | D297492-45g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 45g |
$5850 | 2025-03-01 | |
| eNovation Chemicals LLC | D297492-1g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 1g |
$980 | 2025-02-19 | |
| eNovation Chemicals LLC | D297492-2g |
methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate |
1000536-33-3 | 95% | 2g |
$1360 | 2025-02-19 |
Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
1000536-33-3 (Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate) Related Products
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- 2510-99-8(2-Phenylpropionic Acid Ethyl Ester)
- 31508-44-8(methyl 2-phenylpropanoate)
- 42253-99-6(Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-)
- 57625-74-8(Methyl Dimethylbenzeneacetate)
- 3967-53-1(methyl 3-hydroxy-2-phenylpropanoate)
- 3549-23-3(Methyl p-tert-butylphenylacetate)
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